![molecular formula C18H24N2O3 B5631552 1-(3-{[(3R)-3-hydroxy-3,4,4-trimethyl-1-pyrrolidinyl]carbonyl}phenyl)-2-pyrrolidinone](/img/structure/B5631552.png)
1-(3-{[(3R)-3-hydroxy-3,4,4-trimethyl-1-pyrrolidinyl]carbonyl}phenyl)-2-pyrrolidinone
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Description
The compound you mentioned contains a pyrrolidinyl group and a carbonyl group. Pyrrolidinyl is a five-membered ring with four carbon atoms and one nitrogen atom . The carbonyl group consists of a carbon atom double-bonded to an oxygen atom .
Molecular Structure Analysis
The pyrrolidinyl group is a five-membered ring, which allows it to efficiently explore the pharmacophore space due to sp3-hybridization . The carbonyl group is planar due to the sp2 hybridization of the carbon and oxygen .Chemical Reactions Analysis
Pyrrolidinyl compounds can undergo various chemical reactions, including 1,3-dipolar cycloadditions . Carbonyl compounds can undergo reactions involving the addition of a nucleophile to the carbonyl carbon .Physical And Chemical Properties Analysis
Carboxylic acids, which contain a carbonyl group, are weak acids with acidity constants around 10^-5 . The physical properties of the compound would depend on its specific structure and functional groups.Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[3-[(3R)-3-hydroxy-3,4,4-trimethylpyrrolidine-1-carbonyl]phenyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-17(2)11-19(12-18(17,3)23)16(22)13-6-4-7-14(10-13)20-9-5-8-15(20)21/h4,6-7,10,23H,5,8-9,11-12H2,1-3H3/t18-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICJFZZBNLXGPRV-SFHVURJKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CC1(C)O)C(=O)C2=CC(=CC=C2)N3CCCC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CN(CC1(C)C)C(=O)C2=CC(=CC=C2)N3CCCC3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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